Cas no 86679-33-6 (18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)-)

18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)- structure
86679-33-6 structure
Product Name:18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)-
CAS No:86679-33-6
MF:
MW:
CID:725622
Update Time:2024-01-31

18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)- Chemical and Physical Properties

Names and Identifiers

    • 18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)-
    • [(8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] butanoate
    • 13-Ethyl-17alpha-hydroxy-18,19-dinorpregn-4-en-20-yn-3-one butyrate
    • EINECS 289-270-0
    • L929CBB126
    • levonorgestrel butanoate
    • Levonorgestrel n-butanoate
    • UNII-L929CBB126
    • Levonorgestrel butyrate
    • (17alpha)-13-Ethyl-17-(1-oxobutoxy)-18,19-dinorpregn-4-en-20-yn-3-one
    • 13-Ethyl-17α-(1-oxobutoxy)-18,19-dinorpregn-4-en-20-yn-3-one
    • 18,19-Dinorpregn-4-en-20-yn-3-one, 13-ethyl-17-(1-oxobutoxy)-, (17α)-
    • Inchi: 1S/C25H35O3/c1-4-7-23(27)28-25(6-3)15-13-22-21-10-8-17-16-18(26)9-11-19(17)20(21)12-14-24(22,25)5-2/h3,16,19-22,24H,4-5,7-15H2,1-2H3/t19-,20+,21+,22-,25-/m0/s1
    • InChI Key: HUFDRFJQIVQWNO-MNCJVYIZSA-N
    • SMILES: C1(=O)C=C2[C@]([H])(CC1)[C@]1([H])[C@]([H])([C@@]3([H])C(CC)(CC1)([H])[C@](OC(=O)CCC)(C#C)CC3)CC2

Computed Properties

  • Exact Mass: 383.25900
  • Monoisotopic Mass: 382.251
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 740
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Density: 1.11
  • Boiling Point: 491.7°C at 760 mmHg
  • Flash Point: 210.7°C
  • Refractive Index: 1.545
  • PSA: 43.37000
  • LogP: 5.35660

18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)- Related Literature

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